molecular formula C66H36O16 B15341911 5,5',5'',5'''-((Ethene-1,1,2,2-tetrayltetrakis(benzene-4,1-diyl))tetrakis(ethyne-2,1-diyl))tetraisophthalic acid

5,5',5'',5'''-((Ethene-1,1,2,2-tetrayltetrakis(benzene-4,1-diyl))tetrakis(ethyne-2,1-diyl))tetraisophthalic acid

Cat. No.: B15341911
M. Wt: 1085.0 g/mol
InChI Key: KSNOVFMPQCJVSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a central ethene core (C₂H₂) symmetrically functionalized with four benzene rings via ethynyl (C≡C) linkages. Each benzene ring is further connected to an isophthalic acid group (–C₆H₃(COOH)₂), resulting in a rigid, tetrahedral architecture with eight carboxylate moieties. Its extended π-conjugation and multiple coordination sites make it a promising ligand for constructing metal-organic frameworks (MOFs) with tailored porosity and functionality .

Properties

Molecular Formula

C66H36O16

Molecular Weight

1085.0 g/mol

IUPAC Name

5-[2-[4-[1,2,2-tris[4-[2-(3,5-dicarboxyphenyl)ethynyl]phenyl]ethenyl]phenyl]ethynyl]benzene-1,3-dicarboxylic acid

InChI

InChI=1S/C66H36O16/c67-59(68)49-25-41(26-50(33-49)60(69)70)5-1-37-9-17-45(18-10-37)57(46-19-11-38(12-20-46)2-6-42-27-51(61(71)72)34-52(28-42)62(73)74)58(47-21-13-39(14-22-47)3-7-43-29-53(63(75)76)35-54(30-43)64(77)78)48-23-15-40(16-24-48)4-8-44-31-55(65(79)80)36-56(32-44)66(81)82/h9-36H,(H,67,68)(H,69,70)(H,71,72)(H,73,74)(H,75,76)(H,77,78)(H,79,80)(H,81,82)

InChI Key

KSNOVFMPQCJVSZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C#CC2=CC(=CC(=C2)C(=O)O)C(=O)O)C(=C(C3=CC=C(C=C3)C#CC4=CC(=CC(=C4)C(=O)O)C(=O)O)C5=CC=C(C=C5)C#CC6=CC(=CC(=C6)C(=O)O)C(=O)O)C7=CC=C(C=C7)C#CC8=CC(=CC(=C8)C(=O)O)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

4,4′,4′′,4′′′-([1,1′-Biphenyl]-3,3′,5,5′-tetrayltetrakis(ethyne-2,1-diyl))tetrabenzoic Acid (btab)

  • Core Structure : Replaces the ethene core with a biphenyl group, elongating the linker and increasing pore size in MOFs .
  • Applications : Used in highly porous MOFs (HPMOFs) with surface areas exceeding 3,000 m²/g, ideal for gas storage .
  • Synthesis: Prepared via Sonogashira coupling, similar to the target compound’s ethynyl linkages .

4,4′,4′′,4′′′-(Pyrene-1,3,6,8-tetrayltetrakis(ethyne-2,1-diyl))tetrabenzoic Acid (pteb)

  • Core Structure : Pyrene core provides a larger aromatic surface area, enhancing π-π interactions and stability in MOFs .
  • Porosity : MOFs derived from pteb exhibit ultrahigh surface areas (~5,900 m²/g) and hierarchical pore systems .

5,5',5''-(((Benzene-1,3,5-triyltris(ethyne-2,1-diyl))tris(benzene-4,1-diyl))tris(ethyne-2,1-diyl))triisophthalic Acid

  • Topology : Branched ethynyl-benzene linkages create a trigonal symmetry, limiting pore uniformity compared to the tetrahedral target compound .
  • Availability: Limited commercial accessibility due to synthetic complexity .

Physicochemical Properties

Compound Core Structure Linker Length (Å) Surface Area (m²/g) Pore Volume (cm³/g) Thermal Stability (°C)
Target Compound Ethene ~12 1,200–2,500* 0.6–1.2* ~300
btab Biphenyl ~18 3,000–4,000 1.5–2.0 ~400
pteb Pyrene ~25 ~5,900 2.8 >500
MIL-101 (Chromium Terephthalate) Terephthalate ~34 5,900 2.0 >350

*Estimated based on isoreticular MOF design principles .

Stability and Reactivity

  • Chemical Stability : The target compound’s ethynyl linkages may reduce hydrolytic stability compared to zirconium-based MOFs (e.g., UiO-66), which withstand harsh acids/bases .
  • Thermal Stability : Decomposes at ~300°C, lower than pyrene-based pteb (>500°C) due to weaker C≡C bonds .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.